Cas no 222551-13-5 (4-(bromomethyl)-2-(4-fluorophenyl)pyridine)

4-(Bromomethyl)-2-(4-fluorophenyl)pyridine is a versatile brominated heterocyclic compound featuring a pyridine core substituted with a 4-fluorophenyl group and a reactive bromomethyl moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions, nucleophilic substitutions, and the construction of more complex pharmaceutical or agrochemical scaffolds. The presence of both the electron-withdrawing fluorine atom and the bromomethyl group enhances its reactivity in functionalization reactions, enabling precise modifications. Its stability under standard handling conditions and compatibility with a range of solvents further contribute to its utility in research and industrial applications.

4-(bromomethyl)-2-(4-fluorophenyl)pyridine structure

222551-13-5 structure

Product Name:4-(bromomethyl)-2-(4-fluorophenyl)pyridine

CAS No:222551-13-5

MF:C₁₂H₉BrFN

MW:266.1089656353

CID:3913481

PubChem ID:18700249

Update Time:2025-06-08

4-(bromomethyl)-2-(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 4-(bromomethyl)-2-(4-fluorophenyl)-
- 4-Bromomethyl-2-(4-fluorophenyl)pyridine
- 4-(bromomethyl)-2-(4-fluorophenyl)pyridine
- SCHEMBL2956020
- HZAVSUUVXRPHOA-UHFFFAOYSA-N
- 2-(p-fluorophenyl)-4-bromomethyl-pyridine
- 222551-13-5
- Inchi： 1S/C12H9BrFN/c13-8-9-5-6-15-12(7-9)10-1-3-11(14)4-2-10/h1-7H,8H2
- InChI Key： HZAVSUUVXRPHOA-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(F)C=C2)=NC=CC(CBr)=C1

Computed Properties

Exact Mass: 264.99024Da
Monoisotopic Mass: 264.99024Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12.9Å²

4-(bromomethyl)-2-(4-fluorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-45126403-1.0g	4-(bromomethyl)-2-(4-fluorophenyl)pyridine	222551-13-5	95%	1.0g	$1199.0	2023-01-12
Enamine	BBV-45126403-2.5g	4-(bromomethyl)-2-(4-fluorophenyl)pyridine	222551-13-5	95%	2.5g	$2485.0	2023-10-28
Enamine	BBV-45126403-5.0g	4-(bromomethyl)-2-(4-fluorophenyl)pyridine	222551-13-5	95%	5.0g	$3147.0	2023-01-12
Enamine	BBV-45126403-10.0g	4-(bromomethyl)-2-(4-fluorophenyl)pyridine	222551-13-5	95%	10.0g	$3958.0	2023-01-12
Enamine	BBV-45126403-1g	4-(bromomethyl)-2-(4-fluorophenyl)pyridine	222551-13-5	95%	1g	$1199.0	2023-10-28
Enamine	BBV-45126403-5g	4-(bromomethyl)-2-(4-fluorophenyl)pyridine	222551-13-5	95%	5g	$3147.0	2023-10-28
Enamine	BBV-45126403-10g	4-(bromomethyl)-2-(4-fluorophenyl)pyridine	222551-13-5	95%	10g	$3958.0	2023-10-28

4-(bromomethyl)-2-(4-fluorophenyl)pyridine Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
3. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
4. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Additional information on 4-(bromomethyl)-2-(4-fluorophenyl)pyridine

4-(Bromomethyl)-2-(4-Fluorophenyl)Pyridine (CAS No. 222551-13-5): A Comprehensive Overview

The 4-(bromomethyl)-2-(4-fluorophenyl)pyridine (CAS No. 222551-13-5) is a structurally unique organic compound with significant potential in pharmaceutical and material science applications. This compound, characterized by its bromomethyl substituent and fluorophenyl moiety attached to a pyridine ring, exhibits intriguing chemical properties that make it a focal point in modern research. Recent studies highlight its role as an intermediate in drug design, particularly for targeting oncogenic pathways and neurodegenerative disorders.

The molecular structure of this compound (molecular formula: C₁₁H₈BrFNO) combines the electron-withdrawing effects of the bromo group and the fluoro substituent, creating a dynamic electronic environment that enhances reactivity. Its molecular weight of 266.13 g/mol and high logP value (calculated at ~3.8) suggest favorable lipophilicity for membrane permeation—a critical factor in drug delivery systems. Notably, computational docking studies published in Nature Communications (2023) revealed its ability to bind selectively to the ATP-binding pocket of kinase enzymes, a mechanism pivotal for anticancer therapies.

Synthetic advancements have streamlined the production of this compound through optimized Suzuki-Miyaura cross-coupling protocols. Researchers at Stanford University demonstrated a novel approach using palladium catalysts under mild conditions (JACS, 2023), achieving >90% yield while minimizing byproduct formation. This method reduces reliance on hazardous reagents, aligning with green chemistry principles and industrial scalability demands.

In pharmacology, the bromomethyl group's electrophilic nature